molecular formula C6H9NOS B8395280 1-(5-Methyl-1,3-thiazol-4-yl)ethan-1-ol CAS No. 1256561-30-4

1-(5-Methyl-1,3-thiazol-4-yl)ethan-1-ol

Cat. No.: B8395280
CAS No.: 1256561-30-4
M. Wt: 143.21 g/mol
InChI Key: CGJCGNBLICEEPH-UHFFFAOYSA-N
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Description

“1-(5-Methyl-1,3-thiazol-4-yl)ethan-1-ol” is a chemical compound that belongs to the class of organic compounds known as thiazoles . Thiazoles are compounds containing a five-member aromatic ring made up of one sulfur atom, one nitrogen atom, and three carbon atoms .

Properties

CAS No.

1256561-30-4

Molecular Formula

C6H9NOS

Molecular Weight

143.21 g/mol

IUPAC Name

1-(5-methyl-1,3-thiazol-4-yl)ethanol

InChI

InChI=1S/C6H9NOS/c1-4(8)6-5(2)9-3-7-6/h3-4,8H,1-2H3

InChI Key

CGJCGNBLICEEPH-UHFFFAOYSA-N

Canonical SMILES

CC1=C(N=CS1)C(C)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a 0° C. solution of 5-methyl-1,3-thiazole-4-carbaldehyde (1.0 g, 79 mmol) in anhydrous THF (30 mL) was added a solution of methyl magnesium bromide (3M in diethyl ether; 6 mL, 18 mmol). The reaction mixture was stirred at room temperature for 2 hours, and the mixture was then quenched with a saturated solution of ammonium chloride (20 mL). The mixture was extracted with EtOAc (3×30 mL). The organic extracts were combined, dried over MgSO4, filtered, evaporated, and dried in vacuo, affording 1-(5-methyl-1,3-thiazol-4-yl)ethan-1-ol (1.0 g, 63%). The product was used without further purification.
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1 g
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6 mL
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